molecular formula C10H13BrFNO2S B1408242 4-bromo-N-(tert-butyl)-3-fluorobenzenesulfonamide CAS No. 1704097-17-5

4-bromo-N-(tert-butyl)-3-fluorobenzenesulfonamide

Cat. No. B1408242
CAS RN: 1704097-17-5
M. Wt: 310.19 g/mol
InChI Key: KOVFQFUOHXQBGK-UHFFFAOYSA-N
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Description

  • Purity : 95%

Molecular Structure Analysis

The molecular structure of 4-bromo-N-(tert-butyl)-3-fluorobenzenesulfonamide consists of a benzene ring substituted with bromine, tert-butyl, and fluorobenzenesulfonamide groups. The tert-butyl group provides steric hindrance, affecting its reactivity and properties .


Physical And Chemical Properties Analysis

  • Melting Point : Noted to be in the range of 13-16°C .
  • Boiling Point : Approximately 80-81°C at 2 mmHg .
  • Density : 1.229 g/mL at 25°C .
  • Refractive Index : n20/D 1.533 (lit.) .

Scientific Research Applications

1. Electrophilic Fluorinating Reagents

4-Bromo-N-(tert-butyl)-3-fluorobenzenesulfonamide and its derivatives have been studied for their potential as electrophilic fluorinating reagents. For instance, N-fluoro-(3,5-di-tert-butyl-4-methoxy)benzenesulfonimide (NFBSI), a similar compound, has shown improved enantioselectivity in the fluorination of silylenol ether compared to other fluorinating reagents (Yasui et al., 2011).

2. Catalyst Design and Stability

Substituted benzenesulfonamides, like 4-tert-Butylbenzenesulfonamide, have been used as substituents in the design of potential oxidation catalysts. The stability of these catalysts, particularly under oxidative conditions, is notable (Işci et al., 2014).

3. Photophysical and Photochemical Properties

The photophysical and photochemical properties of benzenesulfonamide derivatives have been explored, especially in the context of photodynamic therapy applications. For example, a zinc phthalocyanine substituted with a benzenesulfonamide derivative showed high singlet oxygen quantum yield, making it a potential candidate for cancer treatment in photodynamic therapy (Pişkin et al., 2020).

4. Synthesis of Novel Compounds

4-Bromo-N-(tert-butyl)-3-fluorobenzenesulfonamide has been used in the synthesis of new compounds, demonstrating its utility in organic synthesis. For instance, it can be involved in reactions leading to the formation of novel fluorenylidenephosphine compounds (Toyota et al., 2003).

Safety and Hazards

  • Precautionary Statements : Handle with care to avoid skin and eye contact. Refer to safety data sheets for detailed precautions .

properties

IUPAC Name

4-bromo-N-tert-butyl-3-fluorobenzenesulfonamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H13BrFNO2S/c1-10(2,3)13-16(14,15)7-4-5-8(11)9(12)6-7/h4-6,13H,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KOVFQFUOHXQBGK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)NS(=O)(=O)C1=CC(=C(C=C1)Br)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H13BrFNO2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

310.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-bromo-N-(tert-butyl)-3-fluorobenzenesulfonamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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